molecular formula C13H14NO6- B579982 Propanedioic acid, [[(phenylmethoxy)carbonyl]amino]-, monoethyl ester CAS No. 7682-49-7

Propanedioic acid, [[(phenylmethoxy)carbonyl]amino]-, monoethyl ester

Cat. No.: B579982
CAS No.: 7682-49-7
M. Wt: 280.256
InChI Key: FIRCAPNAXXIWRP-UHFFFAOYSA-M
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Description

Propanedioic acid, [[(phenylmethoxy)carbonyl]amino]-, monoethyl ester, also known as this compound, is a useful research compound. Its molecular formula is C13H14NO6- and its molecular weight is 280.256. The purity is usually 95%.
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Properties

CAS No.

7682-49-7

Molecular Formula

C13H14NO6-

Molecular Weight

280.256

IUPAC Name

3-ethoxy-3-oxo-2-(phenylmethoxycarbonylamino)propanoate

InChI

InChI=1S/C13H15NO6/c1-2-19-12(17)10(11(15)16)14-13(18)20-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3,(H,14,18)(H,15,16)/p-1

InChI Key

FIRCAPNAXXIWRP-UHFFFAOYSA-M

SMILES

CCOC(=O)C(C(=O)[O-])NC(=O)OCC1=CC=CC=C1

Synonyms

2-Carboxy-2-[N-[(phenylmethoxy)carbonyl]amino]-acetic Acid Ethyl Ester;  [[(Phenylmethoxy)carbonyl]amino]propanedioic Acid Monoethyl Ester;  (Carboxyamino)malonic Acid N-Benzyl Ethyl Ester;  2-[[(Phenylmethoxy)carbonyl]amino]propanedioic Acid 1-Ethyl E

Origin of Product

United States

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